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Compound of Interest

2-Fluoro-4-methyl-5-
Compound Name:
(tributylstannyl)pyridine

Cat. No.: B596233

An In-depth Technical Safety Guide for 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

This guide is intended for researchers, scientists, and professionals in drug development who
handle 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine. It provides comprehensive safety data,
handling protocols, and hazard information based on available documentation. The toxicity
profile of this compound is largely dictated by the tributyltin moiety, a class of organotin
compounds known for their significant health and environmental hazards.

Chemical Identification

Identifier Value

Chemical Name 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine
CAS Number 1245816-06-1

Molecular Formula C1sH32FNSn

Molecular Weight 400.16 g/mol

Physical Form Solid

Hazard Identification and GHS Classification

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is classified as a highly hazardous substance.
The Globally Harmonized System (GHS) classification is summarized below.
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Signal Word:Danger

GHS Pictograms:

Pictogram Hazard Class
wialt text Acute Toxicity (Oral)
k, Reproductive Toxicity, Specific Target Organ
waalt text o
Toxicity (Repeated Exposure)
aalt text Hazardous to the Aquatic Environment
k, Acute Toxicity (Dermal), Skin Irritation, Eye
waalt text o
Irritation
Hazard Statements (H-Codes):
Code Statement
H301 Toxic if swallowed.
H312 Harmful in contact with skin.
H315 Causes skin irritation.
H319 Causes serious eye irritation.
May damage fertility. May damage the unborn
H360FD .y d g g
child.
H372 Causes damage to organs through prolonged or
repeated exposure.
H410 Very toxic to aquatic life with long lasting effects.

Precautionary Statements (P-Codes):
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Code Statement

Do not handle until all safety precautions have

P202
been read and understood.
P273 Avoid release to the environment.
280 Wear protective gloves/ protective clothing/ eye
protection/ face protection.
IF SWALLOWED: Immediately call a POISON
P301 + P310

CENTER or doctor/physician.

IF ON SKIN: Wash with plenty of soap and
P302 + P352 + P312 water. Call a POISON CENTER or

doctor/physician if you feel unwell.

IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Hazard Classifications:

o Acute Toxicity, Oral (Category 3)

o Acute Toxicity, Dermal (Category 4)

e Skin Irritation (Category 2)

o Eye Irritation (Category 2)

» Reproductive Toxicity (Category 1B)

o Specific Target Organ Toxicity, Repeated Exposure (Category 1)

e Hazardous to the Aquatic Environment, Acute Hazard (Category 1)

e Hazardous to the Aquatic Environment, Chronic Hazard (Category 1)

Toxicological Information
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The toxicity of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is primarily associated with the
tributyltin (TBT) group. TBT compounds are known to be highly toxic.

General Toxicity of Tributyltin (TBT) Compounds:

Immune System: TBT compounds are potent immunotoxic agents, particularly affecting the
thymus gland.[1][2]

e Endocrine System: TBT is an endocrine disrupting compound, which can interfere with
hormonal processes like growth and reproduction.[3] In some organisms, it has been shown
to cause imposex, the development of male characteristics in females.[4][5]

e Nervous System: Organotin compounds can affect the central nervous system.[2][6]

o Organ Damage: Prolonged or repeated exposure can lead to damage to organs such as the
liver and kidneys.[1][4] Animal studies have shown that tributyltins can cause bile duct
damage.[1]

» Skin and Eye Irritation: TBT compounds can be potent irritants to the skin, eyes, and mucous
membranes.[2][4] Skin exposure, especially at high concentrations, can result in chemical
burns.[4][5]

o Reproductive and Developmental Toxicity: Tributyltin oxide has been shown to be
embryotoxic and teratogenic in animal studies.[1]

Experimental Protocols and Handling

Given the high toxicity of this compound, stringent safety protocols must be followed. The
following are general guidelines for handling highly toxic solids and organotin reagents.

Personal Protective Equipment (PPE):

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves
must be inspected before use.[7]

o Eye/Face Protection: Use safety glasses with side-shields or chemical goggles and a face
shield.[8]
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Skin and Body Protection: A lab coat, and in cases of potential significant exposure,
chemical-resistant aprons or suits are recommended.[9]

Respiratory Protection: All handling should be done in a certified chemical fume hood to
avoid inhalation.[6][9] For non-routine operations or spills, a self-contained breathing
apparatus may be necessary.[9]

Handling and Storage:

Designated Area: Work with organotin reagents should be conducted in a designated area,
such as a fume hood.[6]

Ventilation: Use only in a well-ventilated area, preferably a chemical fume hood.[9][10]

Storage: Store in a tightly closed container in a dry, well-ventilated place.[9] The storage
class is 6.1C for combustible, acute toxic category 3 compounds.

Incompatibilities: Keep away from strong oxidizing agents and acids.[10] Organotin hydrides
react with water to produce flammable hydrogen gas.[11]

Hygiene: Wash hands thoroughly after handling.[9] Do not eat, drink, or smoke in the work
area.[9] Contaminated clothing should be removed immediately and cleaned before reuse.
[12]

First Aid Measures:

If Swallowed: Do NOT induce vomiting. Immediately call a poison control center or doctor.[8]

If on Skin: Immediately wash with plenty of soap and water for at least 15 minutes. Remove
contaminated clothing. Seek immediate medical attention.[8][12]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing for at least 15 minutes and seek medical attention.[10][11]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[10]

Spill and Waste Disposal:
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o Spill Response: Evacuate the area. Wear appropriate PPE, including respiratory protection.
[9] Carefully sweep up the solid material, avoiding dust generation, and place it in a suitable,
closed container for disposal.[9][11]

» Waste Disposal: Dispose of waste material in accordance with local, state, and federal
regulations. This material is considered hazardous waste.[10]

Diagrams

The following diagram illustrates the general workflow for GHS hazard classification, which is a
systematic process to identify the hazards of a chemical and communicate them.
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Caption: GHS Hazard Classification Workflow.
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This second diagram illustrates the logical relationship for handling exposure to a hazardous
chemical like 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, from the initial exposure event to
the necessary response actions.

Exposure Event Occurs

Identify Route of Exposure

Inhalation Skin/Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing DO NOT Induce Vomiting
Provide Oxygen/CPR if needed Flush Skin/Eyes with Water (15+ min) Rinse Mouth

Seek Immediate
Medical Attention

Provide SDS to
Medical Personnel

Click to download full resolution via product page

Caption: Chemical Exposure First Aid Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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